Cas no 1805066-25-4 (4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid
• CAS No: 1805066-25-4
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4890582
• Update Time: 2025-06-07

4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid

• Inchi： 1S/C9H10F2N2O3/c10-9(11)5-3-13-6(1-7(14)15)8(16)4(5)2-12/h3,9,16H,1-2,12H2,(H,14,15)
• InChI Key： HWAGJELOKHVNPY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(=C1CN)O)F

Computed Properties

• Exact Mass: 232.06594851 g/mol
• Monoisotopic Mass: 232.06594851 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 96.4
• Molecular Weight: 232.18

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid

4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic Acid: A Comprehensive Overview

The compound 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid, identified by the CAS number 1805066-25-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule features a pyridine ring substituted with an amino group, a difluoromethyl group, a hydroxyl group, and an acetic acid moiety. These substituents contribute to its versatile reactivity and make it a valuable compound in synthetic chemistry and drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, oxidations, and coupling reactions. Researchers have explored various strategies to optimize the synthesis of 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid, focusing on improving yield and purity while minimizing environmental impact. These efforts have been driven by the increasing demand for high-quality pyridine derivatives in pharmaceutical research.

The biological activity of this compound has been a subject of intense research. Studies have demonstrated that 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways, making it a promising candidate for drug development. For instance, recent findings suggest that this compound could serve as a lead molecule for the design of novel anti-inflammatory or anti-cancer agents. Its ability to modulate cellular signaling pathways has further underscored its potential in therapeutic applications.

In addition to its pharmacological significance, this compound has also found applications in materials science. The unique electronic properties of the pyridine ring, coupled with the functional groups present in this molecule, make it an attractive candidate for use in the development of advanced materials such as conductive polymers or sensors. Researchers are actively investigating its potential as a building block for constructing functional materials with tailored properties.

From an environmental perspective, understanding the fate and behavior of 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid in different ecosystems is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its environmental impact. These findings are essential for guiding its responsible use in industrial and pharmaceutical settings.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity, coupled with its unique chemical and biological properties, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to unravel its full potential, this compound is poised to play an increasingly important role in advancing modern science and technology.